molecular formula CaO B1588162 CALCIUM OXIDE CAS No. 73018-51-6

CALCIUM OXIDE

Cat. No.: B1588162
CAS No.: 73018-51-6
M. Wt: 56.08 g/mol
InChI Key: BRPQOXSCLDDYGP-UHFFFAOYSA-N
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Description

Calcium oxide, commonly known as quicklime or burnt lime, is a widely used chemical compound with the formula CaO. It is a white, caustic, alkaline, crystalline solid at room temperature. This compound is a key ingredient in various industrial processes and has been an integral part of human life for thousands of years .

Scientific Research Applications

Calcium oxide has a wide range of applications in scientific research:

Mechanism of Action

The antibacterial mechanism of Calcium Oxide indicates that the alkaline environment caused by CaO hydration plays a vital role in the antibacterial action, in addition to the secondary sterilization of reactive oxygen species (ROS) by ·OH .

Future Directions

Calcium Oxide nanoparticles have been synthesized using various methods and are being studied for their potential applications . For instance, they have been used in the synthesis of this compound nanoparticles for CO2 capture . The future of this compound lies in exploring its potential uses in various fields and improving the methods of its synthesis.

Preparation Methods

Chemical Reactions Analysis

Calcium oxide undergoes several types of chemical reactions:

    Reaction with Water: this compound reacts exothermically with water to form calcium hydroxide (Ca(OH)₂), a process known as slaking. [ \text{CaO} + \text{H}_2\text{O} \rightarrow \text{Ca(OH)}_2 ]

    Reaction with Acids: this compound reacts with acids to form calcium salts and water. For example, with hydrochloric acid, it forms calcium chloride. [ \text{CaO} + 2\text{HCl} \rightarrow \text{CaCl}_2 + \text{H}_2\text{O} ]

    Reaction with Carbon Dioxide: this compound reacts with carbon dioxide to form calcium carbonate. [ \text{CaO} + \text{CO}_2 \rightarrow \text{CaCO}_3 ]

Comparison with Similar Compounds

  • Magnesium oxide (MgO)
  • Barium oxide (BaO)
  • Strontium oxide (SrO)

Calcium oxide stands out for its versatility and extensive use in various applications, making it a valuable compound in both scientific research and industrial processes.

Properties

IUPAC Name

calcium;oxygen(2-)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Ca.O/q+2;-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BRPQOXSCLDDYGP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[Ca+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CaO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID5029631
Record name Calcium oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5029631
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

56.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

73018-51-6, 1305-78-8
Record name 1,6-Octadien-3-ol, 3,7-dimethyl-, acid-isomerized
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Calcium oxide
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,6-Octadien-3-ol, 3,7-dimethyl-, acid-isomerized
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.070.184
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Record name LIME (CALCIUM OXIDE)
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C7X2M0VVNH
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods I

Procedure details

117.56 g of Calcium Nitrate tetra hydrate was dissolved in 250 ml of ethanol similarly 21.28 g of phosphorous pentoxide was dissolved in 250 ml of ethanol. The resulting solutions were mixed on complete dissolution of the salts and fed to an oil burner for combustion. The flue gases were directed into a stainless steel vessel containing water. After burning a powdered material was recovered form the water dried overnight at 100° C. and submitted for XRD (X-Ray Diffraction) analysis. The resulting XRD pattern is given in FIG. 3 and can be compared with that of the NIST standard HAP shown in FIG. 2. As indicated the burning of the ethanol solution having a molar Calcium to Phosphorous ratio of 1.67 resulted in the formation of HAP without further high temperature processing but peaks characteristic of TriCalcium Phosphate (TCP) and Calcium Oxide (CaO) are observed in the diffraction pattern.
Name
Calcium Nitrate tetra hydrate
Quantity
117.56 g
Type
reactant
Reaction Step One
Quantity
21.28 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
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250 mL
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solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

A Calcium solution was made by dissolving 115.05 g of Calcium Nitrate tetra hydrate in 250 ml of ethanol. A phosphorus solution was made by adding 20 ml of 85% w/w aqueous Phosphoric acid to 50 ml of 30% w/w aqueous Hydrogen peroxide. The resulting solutions were mixed, adding the Calcium solution to the Phosphorus slowly with constant vigorous stirring. No precipitates were formed during or on the immediate mixing of the two solutions but subsequent to achieving the correct Ca/P ratio (complete mixing) turbidity did develop, the composition containing dispersed colloidal gelatinous material. This composition was feed to the inner venturi of a coaxial combustion nozzle. Air was supplied in the outer venturi and a pilot flame provided the means to ignite the atomised composition. The combustion products were directed into a stainless steel vessel containing water. After burning a powdered material was recovered form the water dried overnight at 100° C. and submitted for XRD (X-Ray Diffraction) analysis. The resulting XRD pattern is shown in FIG. 4. As indicated the burning of the ethanol/aqueous solution having a molar Calcium to Phosphorous ratio of 1.67 resulted in the formation of crystalline HAP without further high temperature processing Furthermore none of the peaks characteristic of TriCalcium Phosphate (TCP) and Calcium Oxide (CaO) are observed in the diffraction pattern demonstrating the advantage of the hydrogen peroxide.
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Calcium
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Name
Calcium Nitrate tetra hydrate
Quantity
115.05 g
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reactant
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250 mL
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Name
Calcium
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[Compound]
Name
Ca
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Reaction Step Seven

Synthesis routes and methods III

Procedure details

A method of increasing the sulfation capacity of particulate calcium carbonates for reaction with sulfur dioxide produced during the combustion of sulfur-containing carbonaceous material, comprising forming a fluidized bed of the sulfur-containing carbonaceous material and calcium carbonate particles and maintaining same at a temperature in the range of between about 700° C. and about 900° C. to form therein particles of calcium oxide and calcium sulfate, removing at least some of the particles of calcium oxide and calcium sulfate and hydrating same to form particles of calcium hydroxide and calcium sulfate, and dehydrating the particles of calcium hydroxide and calcium sulfate at elevated temperatures in the fluidized bed to form particles of calcium oxide and calcium sulfate for additional sulfation upon contact with sulfur dioxide in the fluidized bed elevated temperatures.
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Synthesis routes and methods IV

Procedure details

FIG. 2 depicts a process in which calcium hydroxide is used to adjust the pH of the pretreated feedstock. Like reference numbers indicate identical or similar processing steps as in FIG. 1A. FIG. 2 is similar to FIG. 1A, except that, according to this embodiment, the calcium carbonate-containing stream 24 is subjected to calcination in a lime kiln 25. Calcination of calcium carbonate in lime kiln 25 produces calcium oxide and carbon dioxide. The calcium oxide becomes hydrated by the addition of water to form an aqueous solution of calcium hydroxide 29. The resulting calcium hydroxide-containing stream 29 is then the stream used for the neutralization 6. If the calcium carbonate-containing stream 24 additionally contains magnesium carbonate, stream 29 will contain magnesium hydroxide.
[Compound]
Name
lime
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